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Compound of Interest

Compound Name: 4-Aminobenzylamine

Cat. No.: B048907

An In-depth Technical Guide to 4-
Aminobenzylamine

This guide provides a detailed overview of the chemical properties of 4-Aminobenzylamine, a
versatile aromatic amine utilized in various research and development applications. The
information is tailored for researchers, scientists, and professionals in the field of drug
development.

Core Chemical Properties

4-Aminobenzylamine, also known by its IUPAC name 4-(aminomethyl)aniline, is a primary
amine with the chemical formula C7H10N2.[1][2][3][4] It is characterized by a benzene ring
substituted with both an amino group and an aminomethyl group at para positions. This unique
structure imparts it with specific chemical reactivity, making it a valuable building block in
organic synthesis.

Quantitative Chemical Data

The fundamental quantitative data for 4-Aminobenzylamine is summarized in the table below
for easy reference and comparison.
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Property Value

Molecular Formula C7H10N2[1][2][3][4]
Molecular Weight 122.17 g/mol [1][2][3][4][5]
IUPAC Name 4-(aminomethyl)aniline[2]
CAS Number 4403-71-8[1][2][3][5]
Linear Formula H2NC6H4CH2NH2[5]

Chemical Structure Visualization

The two-dimensional chemical structure of 4-Aminobenzylamine is depicted in the diagram
below, illustrating the arrangement of its constituent atoms.

Figure 1. Chemical structure of 4-Aminobenzylamine.

Synonyms: This compound is also referred to as 4-(Aminomethyl)aniline, p-Aminobenzylamine,
and Toluene-a,4-diamine.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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